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Compound of Interest

Compound Name: Lauric acid diethanolamide

Cat. No.: B7820546 Get Quote

For Researchers, Scientists, and Agrochemical Development Professionals

These application notes provide a comprehensive overview of the use of Lauramide

Diethanolamine (DEA) as a key component in agricultural adjuvant formulations. This

document details its functions, mechanisms of action, and provides protocols for evaluating its

performance, supported by illustrative data.

Introduction to Lauramide DEA in Agricultural
Adjuvants
Lauramide DEA is a non-ionic surfactant derived from lauric acid, a fatty acid commonly found

in coconut oil. Its chemical structure, featuring a hydrophobic lauric acid tail and a hydrophilic

diethanolamine head, makes it an effective surface-active agent. In agricultural formulations,

Lauramide DEA is valued for its excellent emulsifying, wetting, and thickening properties.[1][2]

These characteristics contribute to enhancing the efficacy and handling of pesticide

formulations. Adjuvants containing Lauramide DEA can be incorporated into pesticide

formulations by the manufacturer or added to the spray tank by the end-user.[3]

Key Functions in Agricultural Formulations:

Wetting Agent: Reduces the surface tension of spray droplets, allowing them to spread more

effectively over the waxy surfaces of plant leaves.[1][4] This increased coverage is crucial for

the performance of herbicides, insecticides, and fungicides.
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Emulsifier: Enables the stable mixing of oil-based pesticides with water, which is essential for

creating effective spray solutions.

Thickener/Viscosity Modifier: Increases the viscosity of the spray solution, which can help to

reduce spray drift and improve the deposition of the pesticide on the target crop.[2]

Penetrant: Can assist in the penetration of the active ingredient through the plant cuticle,

leading to improved uptake and efficacy.[5]

Mechanism of Action
The primary mechanism of action of Lauramide DEA in agricultural adjuvants is the reduction of

surface tension at the interface between the spray droplet and the leaf surface. This is

achieved through the amphiphilic nature of the Lauramide DEA molecule. The hydrophobic tail

orients itself away from the water in the spray droplet and towards the waxy, hydrophobic

surface of the leaf, while the hydrophilic head remains in the water. This molecular

arrangement disrupts the cohesive forces of the water, causing the droplet to flatten and

spread.
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Caption: Molecular orientation of Lauramide DEA at the water-leaf surface interface.

Quantitative Performance Data
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The following tables provide illustrative data on the performance of Lauramide DEA in key

areas relevant to agricultural adjuvant formulations. This data is representative of the expected

performance of a high-quality Lauramide DEA product.

Table 1: Surface Tension Reduction

This table demonstrates the effect of increasing concentrations of Lauramide DEA on the

surface tension of an aqueous solution. A 0.1% aqueous dispersion of Lauramide DEA has a

surface tension of 24.6 dynes/cm².

Lauramide DEA Concentration (% w/v) Surface Tension (dynes/cm²)

0 (Deionized Water) 72.0

0.01 35.5

0.05 28.1

0.1 24.6

0.2 24.5

0.5 24.5

Data is illustrative and may vary based on the specific formulation and water quality.

Table 2: Emulsification Stability of a Generic EC Herbicide

This table illustrates the emulsification stability of an Emulsifiable Concentrate (EC) herbicide

formulation with and without Lauramide DEA. Stability is rated on a scale of 1 to 5, where 1 is

excellent (no separation) and 5 is poor (complete separation).
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Formulation Time after Mixing Stability Rating Observations

EC Herbicide Alone 30 minutes 4
Significant oil layer

formation

2 hours 5
Complete phase

separation

EC Herbicide + 0.2%

Lauramide DEA
30 minutes 1

Homogeneous, milky

emulsion

2 hours 1 No visible separation

24 hours 2
Slight creaming at the

top

Data is illustrative and performance will depend on the specific pesticide and co-formulants.

Table 3: Enhancement of Herbicide Efficacy on a Broadleaf Weed

This table shows the impact of adding Lauramide DEA to a glyphosate-based herbicide on the

control of a common broadleaf weed species, 21 days after treatment.

Treatment Application Rate Weed Control (%)

Herbicide Alone 1 L/ha 65

Herbicide + 0.1% Lauramide

DEA
1 L/ha 85

Herbicide + 0.2% Lauramide

DEA
1 L/ha 92

Untreated Control N/A 0

Efficacy data is for illustrative purposes and will vary with environmental conditions, weed

species, and growth stage.
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The following are detailed methodologies for key experiments to evaluate the performance of

Lauramide DEA in agricultural adjuvant formulations.

Surface Tension Measurement
Objective: To quantify the reduction in surface tension of aqueous solutions containing varying

concentrations of Lauramide DEA.

Materials:

Tensiometer (Du Noüy ring or Wilhelmy plate method)

Lauramide DEA

Deionized water

Glassware (beakers, volumetric flasks)

Magnetic stirrer and stir bars

Protocol:

Prepare a stock solution of 1% (w/v) Lauramide DEA in deionized water.

From the stock solution, prepare a series of dilutions to achieve final concentrations of

0.01%, 0.05%, 0.1%, 0.2%, and 0.5% (w/v).

Calibrate the tensiometer according to the manufacturer's instructions.

Measure the surface tension of a deionized water control.

For each Lauramide DEA dilution, pour the solution into a clean sample vessel and measure

the surface tension.

Record the surface tension in dynes/cm² for each concentration.

Plot surface tension as a function of Lauramide DEA concentration.
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Prepare 1% Lauramide DEA Stock Solution

Create Serial Dilutions (0.01% to 0.5%)

Measure Surface Tension of Each Dilution

Calibrate Tensiometer

Measure Surface Tension of DI Water (Control)

Record Data (dynes/cm²)

Plot Surface Tension vs. Concentration

Click to download full resolution via product page

Caption: Workflow for surface tension measurement.

Emulsification Stability Test
Objective: To assess the ability of Lauramide DEA to stabilize an oil-in-water emulsion of a

pesticide.

Materials:

Emulsifiable Concentrate (EC) or oil-based pesticide

Lauramide DEA

Standard hard water (e.g., CIPAC Standard Water D)

Graduated cylinders (100 mL) with stoppers
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Timer

Protocol:

Prepare two 100 mL graduated cylinders.

In the first cylinder (Control), add 95 mL of standard hard water and 5 mL of the EC

pesticide.

In the second cylinder (Test), prepare a 0.2% (w/v) solution of Lauramide DEA in 95 mL of

standard hard water, then add 5 mL of the EC pesticide.

Stopper both cylinders and invert them 30 times.

Place the cylinders in a rack at a constant temperature and observe at intervals of 30

minutes, 2 hours, and 24 hours.

Record the amount (in mL) of any separation (creaming, sedimentation, or oil layer).

Assign a stability rating based on the observations.

Control Cylinder Test Cylinder

95 mL Hard Water + 5 mL EC Pesticide

Invert Both Cylinders 30 Times

95 mL 0.2% Lauramide DEA Solution + 5 mL EC Pesticide

Observe at 30 min, 2 hr, 24 hr

Record Separation (mL) and Assign Stability Rating
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Caption: Workflow for emulsification stability testing.

Greenhouse Efficacy Trial
Objective: To determine if the addition of Lauramide DEA to a herbicide formulation improves

its efficacy on a target weed species.

Materials:

Herbicide

Lauramide DEA

Target weed species grown in pots under controlled greenhouse conditions

Calibrated greenhouse sprayer

Personal Protective Equipment (PPE)

Protocol:

Grow the target weed species to a consistent growth stage (e.g., 4-6 true leaves).

Prepare the following spray solutions:

Untreated Control (water only)

Herbicide at the recommended rate

Herbicide at the recommended rate + 0.1% (v/v) Lauramide DEA

Herbicide at the recommended rate + 0.2% (v/v) Lauramide DEA

Randomize the pots and assign treatments to replicate groups (minimum of 4 replicates per

treatment).

Apply the treatments using a calibrated sprayer to ensure uniform coverage.
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Return the pots to the greenhouse and maintain optimal growing conditions.

Visually assess weed control at 7, 14, and 21 days after treatment (DAT) using a 0-100%

scale (0 = no control, 100 = complete death).

At 21 DAT, harvest the above-ground biomass for each pot, dry in an oven, and weigh to

determine biomass reduction.

Grow Target Weeds to Uniform Stage

Prepare Spray Solutions (Control, Herbicide, Herbicide + Lauramide DEA)

Randomize Pots and Assign Treatments

Apply Treatments with Calibrated Sprayer

Maintain in Greenhouse

Visual Assessment (7, 14, 21 DAT)

Harvest and Measure Biomass Reduction (21 DAT)
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Caption: Workflow for a greenhouse efficacy trial.

Application Recommendations
The optimal concentration of Lauramide DEA in an agricultural adjuvant formulation will depend

on the specific active ingredient, the crop, and the environmental conditions. Based on its

properties, typical use rates in the final spray solution range from 0.05% to 0.5% (v/v). It is

recommended to conduct compatibility and efficacy trials to determine the ideal concentration

for a particular application.

For Herbicides: Lauramide DEA is particularly beneficial for post-emergence herbicides applied

to weeds with waxy or hairy leaf surfaces. The improved spreading and potential for enhanced

penetration can lead to more rapid and complete weed control.

For Insecticides and Fungicides: For contact insecticides and fungicides, the enhanced

coverage provided by Lauramide DEA ensures that a greater portion of the plant surface is

protected. This can be especially important for controlling pests and diseases that are difficult

to reach with conventional sprays.

Safety and Handling
Lauramide DEA is generally considered to be of low toxicity. However, as with all chemical

products, appropriate personal protective equipment (PPE), including gloves and safety

glasses, should be worn during handling and formulation. For detailed safety information, refer

to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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